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Compound of Interest

3-Chloro-4-iodo-6-
Compound Name:

methoxypyridazine
CAS No.: 181355-91-9
Cat. No.: B2975857

Get Quote

Executive Summary & Chemical Identity

This technical guide provides an in-depth analysis of 3-Chloro-4-iodo-6-methoxypyridazine
(CAS: 181355-92-0), a critical heterocyclic scaffold in medicinal chemistry. Unlike generic
safety data sheets, this document synthesizes safety protocols with high-level application data,
focusing on the compound's utility as a regioselective intermediate for kinase inhibitor
discovery and agrochemical synthesis.

The compound's value lies in its orthogonal reactivity: it possesses three distinct functional
handles—a labile iodine at C4, a nucleophilic-susceptible chlorine at C3, and a methoxy group
at C6. This structure allows for sequential, programmable functionalization, making it a
"privileged structure"” in fragment-based drug design (FBDD).

Table 1: Chemical & Physical Characterization
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Property Specification

Chemical Name 3-Chloro-4-iodo-6-methoxypyridazine

CAS Number 181355-92-0

Molecular Formula CsH4CIIN20

Molecular Weight 270.45 g/mol

Physical State Solid (Powder/Crystalline)

Color White to Off-white / Pale Yellow

Solubility ?oluble in DMSO, DMF, DCM; sparingly soluble
in water

SMILES COC1=CC(l)=C(CI)N=N1

C-l (Suzuki/Sonogashira coupling), C-ClI (
Key Reactivity

)

Hazard Identification & Risk Assessment (GHS)

Authoritative Grounding: Based on GHS classification for halogenated pyridazine derivatives.

While specific toxicological data for this exact analog is proprietary in many databases,
structural activity relationship (SAR) analysis mandates handling it as a potent irritant with
potential respiratory sensitization risks.

GHS Classification

 Signal Word:WARNING
o Skin Corrosion/Irritation: Category 2 (H315)[1][2]
o Serious Eye Damage/Irritation: Category 2A (H319)

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory System) (H335)[1]

Emergency Response Protocols
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 Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be
administered by trained personnel.

o Skin Contact: Wash with non-abrasive soap and water for 15 minutes. Note: lodinated
compounds can absorb through skin; double-gloving (Nitrile) is recommended.

o Eye Contact: Rinse cautiously with water for 15 minutes.[3] Remove contact lenses if
present and easy to do.[3][1][2][4]

 Ingestion: Rinse mouth. Do NOT induce vomiting due to potential aspiration hazards of
halogenated heterocycles.

Handling, Storage, & Stability (Senior Scientist

Insights)
The "lodine Instability"” Factor

As an iodinated heterocycle, the C-1 bond is photolabile. Exposure to UV or ambient light over
prolonged periods can lead to homolytic cleavage, resulting in the release of iodine radicals
and degradation of the scaffold.

o Storage Condition: Keep at 2—-8°C (Refrigerated) under an inert atmosphere
(Argon/Nitrogen).

 Light Protection: Amber vials or aluminum foil wrapping is mandatory.

» Moisture: Hygroscopic potential; store with desiccants.

Workflow Visualization: Safe Handling Lifecycle

The following diagram outlines the logical flow for handling this compound to minimize
degradation and exposure risks.
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Receipt & Inspection Storage
(Check Seal/Color) (2-8°C, Dark, Argon)

Click to download full resolution via product page
Figure 1: Lifecycle management of light-sensitive iodinated intermediates.
Synthetic Utility: The Orthogonal Reactivity Strategy
Target Audience: Medicinal Chemists

The primary utility of 3-Chloro-4-iodo-6-methoxypyridazine is its ability to undergo
regioselective functionalization.

o Position 4 (lodine): The C-1 bond is the most reactive site for Palladium-catalyzed cross-
coupling reactions (Suzuki-Miyaura, Sonogashira, Buchwald-Hartwig). The bond energy of
C-l is lower than C-Cl, allowing selective functionalization at C4 without disturbing the C3
chlorine.

» Position 3 (Chlorine): Once C4 is functionalized, the C3 chlorine—activated by the adjacent
nitrogen—becomes a prime target for Nucleophilic Aromatic Substitution (

) with amines or alkoxides.

o Position 6 (Methoxy): Serves as a masked hydroxyl group. It can be demethylated (e.g.,
using BBr3) to yield the pyridazinone core, a common pharmacophore.

Experimental Protocol: Selective Suzuki Coupling at C-4

Validation: Standard protocol for halopyridazines [1, 2].
Reagents:

e Substrate: 3-Chloro-4-iodo-6-methoxypyridazine (1.0 eq)
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Boronic Acid: R-B(OH)2 (1.1 eq)

Catalyst: Pd(dppf)Cl=-DCM (0.05 eq)

Base: K2COs (2.0 eq)

Solvent: 1,4-Dioxane/Water (4:1)

Step-by-Step Methodology:

Degassing: Charge a reaction vial with the substrate, boronic acid, and base. Evacuate and
backfill with Argon (3x).

Solvation: Add degassed solvents.

Catalyst Addition: Add the Pd catalyst quickly under a counter-flow of Argon.

Reaction: Seal and heat to 80°C for 4—6 hours. Note: Monitor via LCMS. The lodine should
displace completely before the Chlorine shows any reactivity.

Workup: Dilute with EtOAc, wash with brine, dry over NazSOa.

Diagram: Regioselectivity Pathway

This diagram illustrates the "programmed" synthesis logic used in drug discovery.
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Figure 2: Sequential functionalization strategy lev
and C-Cl bonds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL0612106&productDescription=3-CHLRO-6-HYDRAZINOPYRID+98+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/C2274_EU_6N.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14173~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:00:06~~3-Chloro-6-methoxypyridazine~~
https://www.chemicalbook.com/msds/3-chloro-6-methoxypyridazine.htm
https://pubchem.ncbi.nlm.nih.gov/compound/23092481
https://pubchem.ncbi.nlm.nih.gov/compound/23092481
https://drughunter.com/articles/roles-of-the-chloro-and-methoxy-groups-in-drug-discovery
https://www.benchchem.com/product/b2975857/docs#comprehensive-technical-profile-safety-protocols-3-chloro-4-iodo-6-methoxypyridazine
https://www.benchchem.com/product/b2975857/docs#comprehensive-technical-profile-safety-protocols-3-chloro-4-iodo-6-methoxypyridazine
https://www.benchchem.com/product/b2975857/docs#comprehensive-technical-profile-safety-protocols-3-chloro-4-iodo-6-methoxypyridazine
https://www.benchchem.com/product/b2975857/docs#comprehensive-technical-profile-safety-protocols-3-chloro-4-iodo-6-methoxypyridazine
https://www.benchchem.com/product/b2975857?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2975857?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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